[(1R,2R,4R,6S,7S,9R,10R,11R)-6-(furan-3-yl)-17-hydroxy-1,7,11,15,15-pentamethyl-14,18-dioxo-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadeca-12,16-dien-9-yl] acetate

• Molecular Formula: C28H32O7
• Molecular Weight: 480.5 g/mol
• IUPAC Name: [(1R,2R,4R,6S,7S,9R,10R,11R)-6-(furan-3-yl)-17-hydroxy-1,7,11,15,15-pentamethyl-14,18-dioxo-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadeca-12,16-dien-9-yl] acetate
• InChI: InChI=1S/C28H32O7/c1-14(29)34-17-12-26(5)16(15-8-10-33-13-15)11-19-28(26,35-19)27(6)21(17)25(4)9-7-18(30)24(2,3)22(25)20(31)23(27)32/h7-10,13,16-17,19,21,31H,11-12H2,1-6H3/t16-,17+,19+,21+,25+,26-,27-,28+/m0/s1
• InChI Key: AJTULIWKBMDPCJ-JOLKNDTNSA-N
• Isomeric SMILES: CC(=O)O[C@@H]1C[C@]2([C@@H](C[C@@H]3[C@]2(O3)[C@]4([C@H]1[C@]5(C=CC(=O)C(C5=C(C4=O)O)(C)C)C)C)C6=COC=C6)C
• Canonical SMILES: CC(=O)OC1CC2(C(CC3C2(O3)C4(C1C5(C=CC(=O)C(C5=C(C4=O)O)(C)C)C)C)C6=COC=C6)C
• synonyms: anthothecol

Description

[(1R,2R,4R,6S,7S,9R,10R,11R)-6-(furan-3-yl)-17-hydroxy-1,7,11,15,15-pentamethyl-14,18-dioxo-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadeca-12,16-dien-9-yl] acetate is a natural product found in Khaya anthotheca and Khaya with data available.

Scientific Research Applications

Stereoselective Synthesis Applications

• The compound is utilized in the stereoselective synthesis of various derivatives. For instance, Gerber and Vogel (2001) demonstrated its use in the synthesis of 8-Oxabicyclo[3.2.1]octane-2,3,4,6,7-pentols and other asymmetric syntheses suitable for constructing C,C-linked trisaccharides (Gerber & Vogel, 2001).

Cyclohexene and Cyclopentane Derivatives Synthesis

• It has been used in the synthesis of cyclohexene and cyclopentane derivatives. For example, Gimazetdinov et al. (2016) described the synthesis of a cyclopentane derivative utilizing a related compound (Gimazetdinov et al., 2016).

Cytotoxicity Testing in Cancer Research

• The compound and its derivatives have been tested for cytotoxicity against cancer cell lines. Meilert, Pettit, and Vogel (2004) assessed the cytotoxicity of related spiroketal compounds towards various human cancer cell lines (Meilert et al., 2004).

Asymmetric Synthesis of Complex Molecules

• It plays a role in the asymmetric synthesis of complex molecules, including polyketide spiroketals and carba-hexopyranoses. Research by Jotterand, Vogel, and Schenk (1999) showcases its application in the synthesis of doubly branched carba-hexopyranoses and amino derivatives (Jotterand et al., 1999).